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For Researchers, Scientists, and Drug Development Professionals

Introduction
AB-MECA, or N6-(4-Aminobenzyl)-9-[5-(methylcarbonyl)-β-D-ribofuranosyl]adenine, is a potent

and selective agonist for the A3 adenosine receptor (A3AR).[1][2] Its ability to selectively

activate this receptor makes it a valuable tool in research investigating the physiological and

pathophysiological roles of the A3AR, which is implicated in various conditions including

inflammation, cancer, and cardiac ischemia.[3][4][5] Accurate and reproducible experimental

results necessitate the correct preparation and storage of AB-MECA stock solutions. Dimethyl

sulfoxide (DMSO) is a common solvent for AB-MECA due to its excellent solubilizing

properties. This document provides a detailed protocol for the preparation, storage, and

handling of AB-MECA stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes key quantitative data for AB-MECA, crucial for accurate stock

solution preparation and experimental design.
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Parameter Value Source(s)

Molecular Weight 399.4 g/mol

CAS Number 152918-26-8

Solubility in DMSO ≥ 10 mg/mL N/A

Human A3AR Ki 430.5 nM

Storage of Stock Solution
-20°C for up to 1 year; -80°C

for up to 2 years

Experimental Protocols
Protocol 1: Preparation of a 10 mM AB-MECA Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AB-MECA in DMSO. This

concentration is a common starting point for further dilutions to working concentrations for in

vitro and in vivo experiments.

Materials:

AB-MECA (solid powder)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-handling Precautions: Before handling, allow the AB-MECA vial to equilibrate to room

temperature to prevent condensation of moisture onto the compound.
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Weighing: Carefully weigh out 4.0 mg of AB-MECA powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the AB-MECA
powder.

Dissolution: Tightly cap the tube and vortex for 1-2 minutes, or until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle

warming in a water bath (37°C) can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term

storage (up to 2 years).

Protocol 2: Preparation of Working Solutions from Stock
Procedure:

Thawing: Thaw a single aliquot of the 10 mM AB-MECA stock solution at room temperature.

Dilution: For cell-based assays, it is crucial to maintain a low final concentration of DMSO

(typically <0.5%) to avoid solvent-induced cytotoxicity. Perform serial dilutions of the stock

solution in the appropriate cell culture medium or buffer to achieve the desired final

concentration.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples to account for any effects of the solvent.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (such as butyl rubber or double nitrile gloves)

when handling AB-MECA and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood.
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DMSO Handling: DMSO is readily absorbed through the skin and can carry dissolved

substances with it. Avoid direct contact with skin and eyes.

Safety Data Sheet (SDS): Consult the SDS for both AB-MECA and DMSO for complete

safety and handling information before starting any work.

AB-MECA Signaling Pathway and Experimental
Workflow
The following diagrams illustrate the signaling pathway of AB-MECA and the general workflow

for preparing and using the stock solution.
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AB-MECA Signaling Pathway
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Experimental Workflow: AB-MECA Stock Solution

Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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